7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline

• IUPAC Name: 7-chloro-2-[4-(2-methoxyphenyl)piperazin-1-yl]-4-methylquinoline
• InChI: InChI=1S/C21H22ClN3O/c1-15-13-21(23-18-14-16(22)7-8-17(15)18)25-11-9-24(10-12-25)19-5-3-4-6-20(19)26-2/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: UIFIMEHAGSUNGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=C2)Cl)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol

Description

7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline, also known as Trazodone, is a psychoactive drug that is primarily used as an antidepressant. It was first synthesized in the 1960s and has since gained significant attention due to its unique mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline is not fully understood, but it is believed to involve the modulation of several neurotransmitters, including serotonin, norepinephrine, and dopamine. It is thought to exert its antidepressant effects by increasing the availability of these neurotransmitters in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which are both neurotransmitters that are involved in the regulation of mood and emotion. It has also been shown to have sedative and anxiolytic effects, which may contribute to its therapeutic efficacy.

Advantages and Limitations for Lab Experiments

7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline has several advantages and limitations for use in lab experiments. One of its main advantages is its relatively low toxicity, which makes it a safer alternative to other antidepressants. However, it also has some limitations, including its relatively short half-life and the fact that it can interact with other medications.

Future Directions

There are several potential future directions for research on 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline. One area of interest is its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of interest is the development of new formulations of this compound that may be more effective or have fewer side effects. Additionally, there is a need for further research into the mechanism of action of this compound and its potential interactions with other medications.

Synthesis Methods

The synthesis of 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline involves several steps, including the condensation of 2-methoxybenzylamine with 2-chloro-4-methylquinoline, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 4-(2-methoxyphenyl)piperazine to yield this compound.

Scientific Research Applications

7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline has been extensively studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has also been investigated for its potential use in the treatment of insomnia, chronic pain, and other psychiatric disorders.